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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465

Columbus, OH - In the vast landscape of chemical compounds, the specific entity known as 2-
Cyclopentylpyridine presents a notable challenge to researchers and drug development
professionals. Despite extensive searches across prominent chemical databases, a definitive
Chemical Abstracts Service (CAS) number for 2-Cyclopentylpyridine remains elusive. This
absence suggests that the compound is not widely synthesized, characterized, or commercially
available, thereby limiting the availability of in-depth technical data.

This guide addresses the current state of knowledge regarding 2-Cyclopentylpyridine,
acknowledging the significant information gap due to the lack of a specific CAS identifier. In lieu
of a detailed monograph on the target compound, this document will provide information on
closely related and well-characterized analogs, offering insights into the potential properties
and synthesis of 2-Cyclopentylpyridine. We will also discuss the broader context of
cyclopentyl- and alkyl-substituted pyridines in medicinal chemistry.

The Challenge of Identification: The Missing CAS
Number

A CAS Registry Number is a unique identifier assigned to every chemical substance described
in the open scientific literature. The inability to locate a CAS number for 2-Cyclopentylpyridine
after comprehensive searches of databases such as PubChem, SciFinder, and the Chemical
Abstracts Service registry itself, strongly indicates a lack of published research and formal
characterization of this specific molecule. While numerous derivatives and related structures
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possess unique CAS numbers, 2-Cyclopentylpyridine appears to be a novel or
uncharacterized entity in the public domain.

Physicochemical Properties: Extrapolations from
Analogs

Without experimental data for 2-Cyclopentylpyridine, we can extrapolate potential
physicochemical properties based on structurally similar and well-documented compounds. For
instance, 2-Pentylpyridine (CAS: 2294-76-0), which features a five-carbon alkyl chain at the 2-
position of the pyridine ring, offers a reasonable comparison.

2-Cyclopentylpyridine

Propert 2-Pentylpyridine
SR M (Estimated)

Molecular Formula CioH1sN CioH13N

Molecular Weight 149.24 g/mol ~147.22 g/mol
Likely similar to 2-

entylpyridine, potentiall

Boiling Point 211-212 °C p. Y py. P Y
slightly higher due to the
rigidity of the cyclopentyl ring.

) Expected to be in a similar
Density 0.916 g/mL at 25 °C

range.

_ _ Expected to have low water
N Sparingly soluble in water; N o
Solubility ] ] solubility and good solubility in
soluble in organic solvents. ]
common organic solvents.

Note: The properties for 2-Cyclopentylpyridine are estimations and should be treated with
caution. Experimental verification is necessary.

Synthesis Strategies: A Roadmap for Preparation

While specific experimental protocols for the synthesis of 2-Cyclopentylpyridine are not
available, established synthetic methodologies for alkylpyridines can be adapted. A plausible
and commonly employed approach would be a cross-coupling reaction.
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Experimental Workflow: Palladium-Catalyzed Cross-

Coupling

A potential synthetic route is the palladium-catalyzed cross-coupling of a halopyridine with a

cyclopentyl Grignard reagent.
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Caption: A potential synthetic workflow for 2-Cyclopentylpyridine.

Methodology:

o Preparation of Grignard Reagent: Cyclopentyl bromide would be reacted with magnesium

turnings in an anhydrous ether solvent, such as tetrahydrofuran (THF), under an inert

atmosphere (e.g., argon or nitrogen) to form cyclopentylmagnesium bromide.

» Cross-Coupling Reaction: In a separate reaction vessel, 2-bromopyridine and a palladium
catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)) would be dissolved in an anhydrous

solvent like toluene or THF.
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o Addition and Reflux: The freshly prepared cyclopentylmagnesium bromide solution would be
added dropwise to the mixture containing the 2-bromopyridine and catalyst. The reaction
mixture would then be heated to reflux for a specified period to drive the coupling reaction to
completion.

e Workup and Purification: Upon cooling, the reaction would be quenched with an agqueous
solution (e.g., saturated ammonium chloride). The organic layer would be separated, dried,
and concentrated. The crude product would then be purified using a suitable technique, such
as column chromatography on silica gel, to isolate the 2-Cyclopentylpyridine.

Applications and Biological Activity: The Untapped
Potential

The pyridine scaffold is a ubiquitous feature in a vast number of pharmaceuticals and
biologically active compounds. The introduction of an alkyl or cycloalkyl substituent can
significantly influence the lipophilicity, metabolic stability, and receptor-binding affinity of the
parent molecule.

While there is no specific biological data for 2-Cyclopentylpyridine, its structural motif
suggests potential applications in several areas of drug discovery:

o Central Nervous System (CNS) Agents: The lipophilic nature of the cyclopentyl group could
facilitate penetration of the blood-brain barrier, making it a candidate for incorporation into
novel CNS-active compounds.

» Enzyme Inhibitors: The pyridine nitrogen can act as a hydrogen bond acceptor, and the
cyclopentyl group can engage in hydrophobic interactions within the active site of an
enzyme.

» Metabolic Blockers: The cyclopentyl group may serve as a metabolic blocker, preventing
enzymatic degradation at that position and thereby increasing the half-life of a potential drug
candidate.

The absence of a dedicated research focus on 2-Cyclopentylpyridine presents an opportunity
for exploratory synthesis and biological screening. Its characterization and evaluation could
unveil novel pharmacological properties.
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Signaling Pathways: A Hypothetical Involvement

Given that many pyridine-containing molecules act as modulators of various signaling
pathways, it is conceivable that 2-Cyclopentylpyridine could interact with biological targets
that influence cellular signaling. The specific pathways would depend on the overall structure of
a larger molecule incorporating this fragment.
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Caption: A generalized signaling pathway potentially modulated by a 2-Cyclopentylpyridine
derivative.

In conclusion, while a comprehensive technical guide on 2-Cyclopentylpyridine is currently
unfeasible due to the lack of a CAS number and associated experimental data, this document
provides a foundational understanding based on chemical principles and data from analogous
compounds. The synthesis and characterization of this elusive molecule represent an open
area for chemical research, with the potential to contribute novel building blocks for the
development of future therapeutics. Researchers interested in this area are encouraged to
pursue its synthesis and to subsequently characterize its properties and biological activity,
which would be a valuable addition to the chemical literature.

 To cite this document: BenchChem. [Unraveling the Elusive Identity of 2-Cyclopentylpyridine:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15225465#2-cyclopentylpyridine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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